Cas no 91286-89-4 (N-(2-methoxyphenyl)-N'-[3-(trifluoromethyl)phenyl]urea)

• Product Name: N-(2-methoxyphenyl)-N'-[3-(trifluoromethyl)phenyl]urea
• CAS No: 91286-89-4
• MF: C₁₅H₁₃F₃N₂O₂
• MW: 310.271134138107
• CID: 996241
• PubChem ID: 267827
• Update Time: 2025-04-20

N-(2-methoxyphenyl)-N'-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-N'-[3-(trifluoromethyl)phenyl]urea
• NSC-107536
• AKOS024333140
• 91286-89-4
• DTXSID70919852
• NSC107536
• N-(2-Methoxyphenyl)-N'-[3-(trifluoromethyl)phenyl]carbamimidic acid

• Inchi： 1S/C15H13F3N2O2/c1-22-13-8-3-2-7-12(13)20-14(21)19-11-6-4-5-10(9-11)15(16,17)18/h2-9H,1H3,(H2,19,20,21)
• InChI Key： WWLCNOYHGHXQEP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NC1C=CC=CC=1OC)=O)(F)F

Computed Properties

• Exact Mass: 310.093
• Monoisotopic Mass: 310.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.364
• Boiling Point: 308.2°C at 760 mmHg
• Flash Point: 140.2°C
• Refractive Index: 1.59